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Compound of Interest

Compound Name: BMS-986449

Cat. No.: B15604535

Application Notes and Protocols for BMS-986449

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-986449 is a potent and selective small molecule degrader of the transcription factors
Helios (IKZF2) and Eos (IKZF4).[1][2] As a Cereblon E3 Ligase Modulatory Drug (CELMoD™),
or molecular glue, BMS-986449 redirects the substrate specificity of the Cereblon (CRBN) E3
ubiquitin ligase complex to induce the ubiquitination and subsequent proteasomal degradation
of Helios and Eos.[1][2] These transcription factors are crucial for the immunosuppressive
function of regulatory T cells (Tregs).[1][2] By degrading Helios and Eos, BMS-986449 has
been shown to reprogram Treg cells towards a more inflammatory phenotype, thereby
enhancing anti-tumor immune responses.[1][2] This document provides detailed guidance on
the sourcing, handling, and laboratory use of BMS-986449.

Mechanism of Action

BMS-986449 acts as a molecular glue, bringing together the E3 ubiquitin ligase substrate
receptor Cereblon (CRBN) and the neo-substrates Helios (IKZF2) and Eos (IKZF4). This
induced proximity leads to the polyubiquitination of Helios and Eos, marking them for
degradation by the proteasome. The degradation of these key Treg transcription factors is
hypothesized to reduce the immunosuppressive capacity of Tregs within the tumor
microenvironment, thereby promoting an anti-tumor immune response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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